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Compound of Interest

Compound Name: Methyldiphenylsilane

Cat. No.: B1368167

This guide provides a comprehensive overview of the molecular structure, weight, and key
physicochemical properties of methyldiphenylsilane, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Identity

Methyldiphenylsilane is an organosilicon compound featuring a central silicon atom bonded to
two phenyl groups, one methyl group, and a hydrogen atom. Its chemical structure is
foundational to its utility in various chemical syntheses.

The molecular formula for methyldiphenylsilane is C13H14Si.[1][2] Key identifiers for this
compound are its CAS Number, 776-76-1, and its IUPAC name, methyl(diphenyl)silane.[1] The
connectivity of the atoms can be represented by the SMILES string: C--INVALID-LINK--
C2=CC=CC=C2.[1]

Molecular Weight

The molecular weight of methyldiphenylsilane is a critical parameter for stoichiometric
calculations in chemical reactions. Based on its molecular formula, the computed molecular
weight is approximately 198.33 g/mol .[1] Various sources report this value as 198.34 g/mol .[2]
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Physicochemical Data

A summary of the key quantitative data for methyldiphenylsilane is presented in the table
below for easy reference and comparison. This data is compiled from various chemical
databases and suppliers.

Property Value Source
Molecular Formula C13H14Si [1112]
Molecular Weight 198.34 g/mol [2][4]1[5]
CAS Number 776-76-1 [1][21[3][4]
Appearance Colorless clear liquid [2]
Melting Point 20 °C [2][3]
Boiling Point 91 °C /1 mmHg [2]
Density 1.00 g/mL [2]
Refractive Index n20/D 1.57 [2]

Experimental Protocols

The physicochemical properties listed above are determined through standard laboratory
techniques. While the provided sources are chemical catalogs and databases that do not detail
specific experimental protocols for this compound, the general methodologies are well-
established:

¢ Melting Point: The melting point is determined by slowly heating a small sample of the
substance and observing the temperature at which it transitions from a solid to a liquid. For a
substance that is a liquid at room temperature, this would involve cooling the sample until it
freezes and then determining the melting point upon warming.

» Boiling Point: The boiling point at reduced pressure (e.g., 1 mmHg) is measured using
vacuum distillation. The temperature at which the liquid boils and its vapor pressure equals
the pressure of the system is recorded as the boiling point.
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» Density: The density is typically measured using a pycnometer or a digital density meter,
which determines the mass of a known volume of the liquid at a specific temperature.

o Refractive Index: The refractive index is measured using a refractometer, which quantifies
the extent to which light is bent as it passes through the liquid. This is a characteristic
property of a pure substance.

Molecular Visualization

The following diagram illustrates the molecular structure of methyldiphenylsilane, highlighting
the central silicon atom and its substituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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